Mifobate
Mifobate
Phosphoric acid [(4-chlorophenyl)-dimethoxyphosphorylmethyl] dimethyl ester is a trialkyl phosphate.
Brand Name:
Vulcanchem
CAS No.:
76541-72-5
VCID:
VC0535436
InChI:
InChI=1S/C11H17ClO7P2/c1-15-20(13,16-2)11(19-21(14,17-3)18-4)9-5-7-10(12)8-6-9/h5-8,11H,1-4H3
SMILES:
COP(=O)(C(C1=CC=C(C=C1)Cl)OP(=O)(OC)OC)OC
Molecular Formula:
C11H17ClO7P2
Molecular Weight:
358.65 g/mol
Mifobate
CAS No.: 76541-72-5
Cat. No.: VC0535436
Molecular Formula: C11H17ClO7P2
Molecular Weight: 358.65 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Phosphoric acid [(4-chlorophenyl)-dimethoxyphosphorylmethyl] dimethyl ester is a trialkyl phosphate. |
|---|---|
| CAS No. | 76541-72-5 |
| Molecular Formula | C11H17ClO7P2 |
| Molecular Weight | 358.65 g/mol |
| IUPAC Name | [(4-chlorophenyl)-dimethoxyphosphorylmethyl] dimethyl phosphate |
| Standard InChI | InChI=1S/C11H17ClO7P2/c1-15-20(13,16-2)11(19-21(14,17-3)18-4)9-5-7-10(12)8-6-9/h5-8,11H,1-4H3 |
| Standard InChI Key | VQHUQHAPWMNBLP-UHFFFAOYSA-N |
| SMILES | COP(=O)(C(C1=CC=C(C=C1)Cl)OP(=O)(OC)OC)OC |
| Canonical SMILES | COP(=O)(C(C1=CC=C(C=C1)Cl)OP(=O)(OC)OC)OC |
| Appearance | Solid powder |
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